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Abstract

Euxanthone, a naturally occurring xanthonoid with the CAS number 529-61-3, has garnered
significant scientific interest due to its diverse and potent biological activities. Isolated from
various plant species, particularly those of the Polygala and Cratoxylum genera, this compound
has demonstrated a wide spectrum of pharmacological effects, including anti-cancer, anti-
inflammatory, neuroprotective, and vasorelaxant properties.[1][2][3] This technical guide
provides an in-depth overview of Euxanthone, encompassing its physicochemical
characteristics, biological activities with corresponding quantitative data, detailed experimental
protocols for key assays, and an exploration of its underlying mechanisms of action, with a
focus on relevant signaling pathways. This document is intended to serve as a comprehensive
resource for researchers and professionals engaged in the fields of natural product chemistry,
pharmacology, and drug development.

Physicochemical Properties

Euxanthone, chemically known as 1,7-dihydroxyxanthen-9-one, is a yellow crystalline solid.[4]
Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 529-61-3 [5]
Molecular Formula C13HsOa [4]
Molecular Weight 228.20 g/mol [4]

Melting Point 240 °C [41[6]
Appearance Yellow powder/needles [4]

Soluble in DMSO, Chloroform,
Dichloromethane, Ethyl

Solubility Acetate, Acetone. Poorly

soluble in water (6.882 mg/L @

25 °C est.).
XLogP3 2.8 [4]
Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor
ydrog p 4 4]
Count

Biological Activities and Quantitative Data

Euxanthone exhibits a range of biological activities that are of significant interest for
therapeutic applications. The following tables summarize the available quantitative data for its
key pharmacological effects.

Anti-Cancer Activity

Euxanthone has demonstrated cytotoxic effects against various cancer cell lines.
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Cell Line Assay ICs0 (UM) Exposure Time Reference
A549 (Taxol-
] MTT > 200 48 h [1]
resistant)
Osteosarcoma 10-20 (inhibits
- ) ) 24 h [1]
(0S) cells migration)
Resazurin
KB ) 20.0 - [2]
reduction
Resazurin
KBv200 _ 30.0 - 2]
reduction

Vasorelaxant Activity

Euxanthone induces vasorelaxation through multiple pathways.[2]

Condition Assay ICs0 (M) Reference
High K*-induced Rat thoracic aorta

_ _ 32.28+1.73 [2]
contraction relaxation
Norepinephrine- Rat thoracic aorta
, , _ 32.50+2.15 [2]
induced contraction relaxation

PDBu-induced )
S Rat thoracic aorta
contraction (in ) 20.15+ 1.56 [2]
relaxation
presence of Ca2+)

PDBu-induced )
S Rat thoracic aorta
contraction (in ) 18.30 +1.62 [2]
relaxation
absence of Caz*)

Anti-Inflammatory and Neuroprotective Activities

While specific ICso or ECso values for Euxanthone's anti-inflammatory and neuroprotective
effects are not consistently reported in the readily available literature, studies have shown its
potential in these areas. For instance, Euxanthone has been shown to suppress the
production of pro-inflammatory cytokines and protect against sevoflurane-induced neurotoxicity.
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[7] Further quantitative studies are required to establish precise dose-response relationships
for these activities.

Mechanisms of Action and Signaling Pathways

Euxanthone exerts its biological effects by modulating several key signaling pathways. The
primary mechanisms identified involve the activation of Protein Kinase C (PKC) and the
Mitogen-Activated Protein Kinase (MAPK) pathways.

Protein Kinase C (PKC) Pathway

Euxanthone has been shown to differentially activate various PKC isoforms, with a remarkable
selectivity for PKC-(.[8] This activation is crucial for some of its observed biological effects,
including its vasorelaxant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

